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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701 Get Quote

Monooctyl Phthalate-d4: A Technical Safety and
Handling Guide
This technical guide provides an in-depth overview of the material safety data for Monooctyl
phthalate-d4, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical suppliers to ensure a

comprehensive understanding of its properties and handling requirements.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Monooctyl
phthalate-d4. These computed properties provide essential data for experimental design and

safety considerations.
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Property Value Source

Molecular Formula C₁₆H₁₈D₄O₄ [1][2][3]

Molecular Weight 282.37 g/mol [1][2][4][5]

CAS Number 1398065-74-1 [1][2]

Appearance Not Available [2]

Purity >95% (HPLC) [1][6]

XLogP3 5.3 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 9 [4]

Exact Mass 282.17691616 Da [4]

Monoisotopic Mass 282.17691616 Da [4]

Topological Polar Surface Area 63.6 Å² [4]

Heavy Atom Count 20 [4]

Complexity 301 [4]

Toxicological and Hazard Information
While specific toxicological data for Monooctyl phthalate-d4 is limited, information for related

phthalates indicates potential hazards. The GHS classification for a related compound, Dioctyl

phthalate, suggests it may cause long-lasting harmful effects to aquatic life.[7][8]

Hazard Statements:

H413: May cause long-lasting harmful effects to aquatic life.[7][8]

Precautionary Statements:
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P273: Avoid release to the environment.[7][8]

P501: Dispose of contents/container to an approved waste disposal plant.[7][8]

It is crucial to handle this compound with care, assuming it may present similar hazards to

other phthalates until more specific data becomes available. To the best of current knowledge,

the chemical, physical, and toxicological properties have not been thoroughly investigated.[7]

Experimental Protocols
Detailed experimental protocols for specific assays involving Monooctyl phthalate-d4 are not

available in standard material safety data sheets. However, the following protocols for safe

handling, storage, and disposal are compiled from available safety information.

Handling Protocol
Engineering Controls: Handle in accordance with good industrial hygiene and safety

practices.[9] Ensure adequate ventilation, especially in confined areas.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields.[10]

Skin Protection: Wear suitable protective clothing and gloves.[8][10] Inspect gloves prior to

use and use proper glove removal technique.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced.[9]

General Hygiene: Avoid contact with skin, eyes, or clothing.[9][10] Do not breathe vapors or

aerosols.[7] Wash hands after working with the substance.[7]

Storage Protocol
Storage Conditions: Store in a refrigerator at 2-8°C.[2][5] Keep containers tightly closed.[7]

Incompatible Materials: Avoid contact with oxidizing agents.[9]
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First Aid Measures
Inhalation: Remove to fresh air.[9] If symptoms occur, get medical attention.[9]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[9] Take off

immediately all contaminated clothing.[7]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[9] Get medical attention.[9]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[9] Get medical

attention if you feel unwell.

Visualized Workflows
The following diagrams illustrate logical workflows for handling and responding to incidents

involving Monooctyl phthalate-d4.
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Caption: General workflow for safely handling Monooctyl phthalate-d4.
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Caption: Emergency first aid response for exposure to Monooctyl phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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